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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fluoride release kinetics of
Vitrebond™, a resin-modified glass ionomer (RMGI) cement widely used in dentistry as a liner
or base under various restorative materials. This document summarizes key quantitative data
from multiple studies, details the experimental protocols for assessing fluoride release, and
illustrates the underlying chemical mechanisms and experimental workflows.

Introduction to Vitrebond™ and Fluoride Release

Vitrebond™ is a dual-cure RMGI, meaning it sets through both a rapid light-activated
polymerization and a slower, sustained acid-base reaction. Its composition includes a
fluoroaluminosilicate glass powder and a liquid of modified polyacrylic acid with pendant
methacrylate groups, HEMA (2-hydroxyethylmethacrylate), water, and photoinitiators. The
fluoride-releasing capability of Vitrebond™ is a key attribute, contributing to the prevention of
secondary caries at the restoration margin.[1] This sustained release is primarily due to the
ongoing ionic chelation reaction characteristic of glass ionomer cements.
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Quantitative Analysis of Fluoride Release

The fluoride release from Vitrebond™ is characterized by an initial "burst effect" within the first
24-48 hours, followed by a prolonged period of lower, sustained release.[2] This long-term
release has been observed for up to 740 days in in-vitro studies.[3][4] The rate and cumulative
amount of fluoride released can be influenced by environmental factors such as the storage
medium and pH.[2]

Cumulative Fluoride Release Data

The following table summarizes the cumulative fluoride release from Vitrebond™ as reported in
various in-vitro studies.

) Cumulative Fluoride
Time Study Notes
Release (ppm)

Immersed in deionized water.
This is equivalent to a

21 days 1.226 )
cumulative release of 0.119

Molar (mol/L).

Daily Fluoride Release Data

The daily fluoride release from Vitrebond™ is highest in the initial period and gradually
decreases over time.

Daily Fluoride Release

Time Study Notes

(ppm)
Day 1-2 5.28 Immersed in deionized water.
First Weekend 7.24 Immersed in deionized water.
Second Weekend 8.22 Immersed in deionized water.
Third Weekend 9.20 Immersed in deionized water.

In-Vivo Fluoride Release Data
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In-vivo studies have demonstrated a significant increase in salivary fluoride concentrations
following the placement of Vitrebond™ restorations.

. Salivary Fluoride
Time . Study Notes
Concentration (ppm)

Unstimulated saliva before

Baseline 0.04 )
restoration placement.[3][5]
Unstimulated saliva after

3 Weeks 0.8 )
restoration placement.[3][5]
Unstimulated saliva after

1 Year 0.3

restoration placement.[3][5]

Experimental Protocols for Fluoride Release
Measurement

The following section details a typical experimental protocol for quantifying the fluoride release
from Vitrebond™ in an in-vitro setting.

Materials and Equipment

e Vitrebond™ powder and liquid

e Mixing pad and spatula

e Cylindrical molds (e.g., 10 mm diameter, 2 mm thickness)
o Cellulose or acetate strips

e Glass slides

e Light-curing unit (minimum wavelength of 400 mW/cm?)

o Deionized water or other specified immersion medium

o Polyethylene vials with caps
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Fluoride ion-selective electrode (ISE)

lon analyzer or pH/mV meter

Total lonic Strength Adjustment Buffer (TISAB)
Standard fluoride solutions for calibration

Incubator set at 37°C

Sample Preparation

Mixing: Dispense one level scoop of Vitrebond™ powder and one drop of liquid onto a
mixing pad. Mix rapidly for 10-15 seconds to a smooth, glossy consistency.

Molding: Place the mixed cement into the cylindrical molds, slightly overfilling.

Curing: Cover the top and bottom surfaces of the mold with cellulose or acetate strips and
press between two glass slides to extrude excess material. Light-cure the specimen through
the glass slide for the manufacturer-recommended time (e.g., 30 seconds).

Demolding: Carefully remove the cured specimen from the mold.

Pre-washing: Rinse the specimens with deionized water to remove any loosely adherent
particles.

Fluoride Release Measurement

Immersion: Place each specimen in a sealed polyethylene vial containing a specific volume
of immersion medium (e.g., 10 mL of deionized water).

Incubation: Store the vials in an incubator at 37°C.

Eluate Collection: At predetermined time intervals (e.g., 1, 2, 3, 7, 14, 21, and 28 days),
remove the specimen from the vial and transfer it to a new vial containing fresh immersion
medium.

Fluoride Analysis:

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Add TISAB to the collected eluate in a 1:10 or other specified ratio to adjust the ionic
strength and decomplex fluoride ions.

o Calibrate the fluoride ISE using a series of standard fluoride solutions.

o Measure the fluoride concentration (in ppm or mg/L) of the eluate using the calibrated
electrode and ion analyzer.

o Data Calculation: Calculate the cumulative fluoride release by summing the amount of
fluoride released at each time interval. The daily release rate can also be determined.

Visualizations
Vitrebond™ Setting and Fluoride Release Mechanism
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Vitrebond™ Setting and Fluoride Release Mechanism

Mixing

Modified Polyalkenoic Acid
+ HEMA + Water + Photoinitiators

Fluoroaluminosilicate Glass
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(Rapid Polymerization)
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Long-term ionic reaction

Fluoride Release
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(Surface Wash-off) (Diffusion & lon Exchange)
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Experimental Workflow for Fluoride Release Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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